Cas no 17418-72-3 (2,7-Anthracenedisulfonicacid, 4,5-diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxo-)

2,7-Anthracenedisulfonicacid, 4,5-diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxo- structure
17418-72-3 structure
Product Name:2,7-Anthracenedisulfonicacid, 4,5-diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxo-
CAS No:17418-72-3
MF:C14H10N2O10S2
MW:430.366601467133
CID:148984
PubChem ID:80744
Update Time:2025-04-19

2,7-Anthracenedisulfonicacid, 4,5-diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Anthracenedisulfonicacid, 4,5-diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxo-
    • 4,5-diamino-1,8-dihydroxy-9,10-dioxoanthracene-2,7-disulfonic acid
    • 4,5-diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxoanthracene-2,6-disulphonic acid
    • 4,5-diamino-1,8-dihydroxy-9,10-dioxo-9,10-dihydroanthracene-2,7-disulfonic acid
    • 4,5-Diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxo-2,7-anthracenedisulfonic acid
    • NS00025724
    • WKMGHKXPMKHFLG-UHFFFAOYSA-N
    • EINECS 241-444-7
    • DTXSID70169779
    • 1,8-dihydroxy-4,5-diaminoanthraquinone-2,7-disulfonic acid
    • 4,5-diamino-1,8-dihydroxyanthraquinone-2,7-disulphonic acid
    • 929E2NN6JZ
    • SCHEMBL11127906
    • 17418-72-3
    • 2,7-Anthracenedisulfonic acid, 4,5-diamino-9,10-dihydro-1,8-dihydroxy-9,10-dioxo-
    • Inchi: 1S/C14H10N2O10S2/c15-3-1-5(27(21,22)23)11(17)9-7(3)13(19)8-4(16)2-6(28(24,25)26)12(18)10(8)14(9)20/h1-2,17-18H,15-16H2,(H,21,22,23)(H,24,25,26)
    • InChI Key: WKMGHKXPMKHFLG-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C2C(C3C(=CC(=C(C=3C(C=2C=1O)=O)O)S(=O)(=O)O)N)=O)N)(=O)(=O)O

Computed Properties

  • Exact Mass: 429.9777
  • Monoisotopic Mass: 429.978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 822
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 252A^2
  • XLogP3: -0.1

Experimental Properties

  • Density: 2.088
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.822
  • PSA: 235.38
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